1,3-Dimethyl-5-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-1,3-dihydro-benzoimidazol-2-one hydrochloride

• IUPAC Name: 1,3-dimethyl-5-[(oxolan-2-ylmethylamino)methyl]benzimidazol-2-one;hydrochloride
• InChI: InChI=1S/C15H21N3O2.ClH/c1-17-13-6-5-11(8-14(13)18(2)15(17)19)9-16-10-12-4-3-7-20-12;/h5-6,8,12,16H,3-4,7,9-10H2,1-2H3;1H
• InChI Key: RUTGIBHEURXQCX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)CNCC3CCCO3)N(C1=O)C.Cl
• Molecular Formula: C15H22ClN3O2
• Molecular Weight: 311.81 g/mol

Description

1,3-Dimethyl-5-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-1,3-dihydro-benzoimidazol-2-one hydrochloride is a chemical compound with the molecular formula C15H21N3O2. It is used for research purposes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and reactivity. For 1,3-Dimethyl-5-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-1,3-dihydro-benzoimidazol-2-one hydrochloride, the molecular weight is 275.35.

Scientific Research Applications

Chemical Synthesis and Reactivity

• The compound has been used in various chemical reactions and syntheses. For example, it has been involved in reactions with phthalimidonitrene and furans, showing versatility in organic synthesis (Jones, 1972).

• In a study on the synthesis of benzothiazoles, derivatives of this compound showed potential in forming complex chemical structures, highlighting its role in heterocyclic chemistry (Velikorodov et al., 2011).

• Its utility in synthesizing masked vicinal amino aldehydes, which are important intermediates in organic chemistry, was demonstrated in a study by Tverdokhlebov et al. (2009) (Tverdokhlebov et al., 2009).

Biological and Pharmacological Research

• In pharmacology, derivatives of this compound have been investigated for their antihypertensive activity. Sharma et al. (2010) synthesized derivatives and evaluated their biological activity, contributing to the development of new antihypertensive agents (Sharma et al., 2010).

• It has been used in the synthesis of benzodiazepines, compounds with potential medicinal applications. The study by Gurkovskii et al. (1999) explored these chemical transformations (Gurkovskii et al., 1999).

Advanced Material and Chemical Applications

• Research by Denisenko et al. (2010) showed its application in synthesizing masked 2-amino-3-furancarboxaldehydes, compounds relevant in material science and organic synthesis (Denisenko et al., 2010).

• Samsonov and Volodarskii (1980) studied its derivatives in the context of imidazole dioxides, showcasing its relevance in developing novel heterocyclic compounds (Samsonov & Volodarskii, 1980).

• Its derivatives have been utilized in the preparation of trifluoromethyl transfer agents, indicating its importance in the field of fluorine chemistry (Eisenberger et al., 2012).